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Introduction

Pigment Red 146 (P.R. 146), a Naphthol Carmine pigment, is widely utilized in various

applications, including water-based inks, coatings, textile printing, and plastics, due to its vivid

bluish-red shade and good overall fastness properties.[1][2][3] Lightfastness, the resistance of

a colorant to fading or changing color upon exposure to light, is a critical performance

parameter that determines its suitability for a given application.[4] This document provides a

detailed experimental protocol for determining the lightfastness of Pigment Red 146, adhering

to internationally recognized standards such as ASTM D4303 and ISO 105-B02.[5][6][7] The

protocol employs accelerated weathering techniques and quantitative colorimetric analysis to

ensure accurate and reproducible results.

The primary method involves exposing prepared pigment specimens to a calibrated artificial

light source in a xenon-arc test chamber, which simulates the spectral distribution of natural

daylight filtered through window glass.[8][9][10] The color change is evaluated instrumentally

using the CIELAB color space and visually by comparing the fading of the specimen to a

standardized Blue Wool Scale.[11][12][13]
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Property Value Reference

C.I. Name Pigment Red 146 [14]

C.I. Number 12485 [14]

CAS Number 5280-68-2 [14]

Chemical Formula C₃₃H₂₇ClN₄O₆ [14]

Molecular Weight 611.04 g/mol [3][14]

Shade Bluish Red [1][2]

Heat Resistance 160-200 °C [1][15]

Lightfastness (BWS)* 5-7 [1][15][16]

Oil Absorption 40-50 g/100g [1][14]

Note: Lightfastness rating on the Blue Wool Scale (BWS) can vary depending on the

concentration, application medium, and presence of other components (e.g., TiO₂).

Experimental Protocol
This protocol is divided into four main stages: Sample Preparation, Initial Colorimetric

Measurement, Accelerated Weathering, and Lightfastness Assessment.

1. Materials and Equipment

Pigment: Pigment Red 146 powder.

Vehicle/Binder: Application-specific medium (e.g., acrylic emulsion, alkyd resin, linseed oil,

water-based ink base).

Substrate: Standardized test charts or panels (e.g., Leneta cards, glass plates, or

application-specific material).
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Blue Wool Standards (ISO 105-B08), ranging from BWS 1 (very low lightfastness) to BWS

8 (very high lightfastness).[17]

Grey Scale for Assessing Change in Colour (ISO 105-A02).[17]

Apparatus:

High-speed disperser or muller for pigment dispersion.

Film applicator (e.g., bird-type or drawdown bar) for uniform coating.

Xenon-arc Weathering Chamber: Conforming to ISO 105-B02 or ASTM D4303

requirements, equipped with appropriate light filters to simulate daylight (D65).[6][8][18]

Spectrophotometer or Colorimeter: Capable of measuring color in the CIELAB (Lab*) color

space with specular reflection excluded.[19][20]

Light booth with a D65 standard illuminant for visual assessment.

2. Detailed Methodology

Part A: Sample Preparation

Dispersion: Prepare a dispersion of Pigment Red 146 in the selected vehicle. The pigment-

to-binder ratio should be consistent with its intended end-use or standardized guidelines.

Ensure a homogenous dispersion is achieved using a high-speed disperser or muller.

Application: Apply the pigment dispersion onto the substrate using a film applicator to create

a uniform, opaque film of a specified thickness.

Masstone and Tint: Prepare two sets of samples:

Masstone: The pigment dispersed in the binder alone.

Tint: The pigment dispersion mixed with a standardized white pigment (e.g., TiO₂) at a

defined ratio (e.g., 1:10) to evaluate lightfastness in a reduced shade.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://www.skybearstandards.com/documents/105-textiles-tests-for-colour-fastness-part-b02-colour-fastness-to-artificial-light-xenon-arc-fading-lamp-test/
https://www.gester-instruments.com/blog/iso-105-b02-colour-fastness-of-textiles-light-fastness-tester_b106
https://standards.iteh.ai/catalog/standards/astm/5583222d-1942-44db-97db-f362f9366743/astm-d4303-06
https://www.wewontech.com/190116005.pdf
https://www.umfcorp.com/post/understanding-the-cielab-l-a-b-scale
https://www.benchchem.com/product/b035983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Curing/Drying: Allow the prepared samples to dry or cure completely according to the vehicle

manufacturer's instructions in a dark, controlled environment to prevent premature light

exposure.

Specimen Masking: Prepare each test specimen by masking one portion, typically half, with

an opaque material (e.g., aluminum foil or a cardboard sleeve). This unexposed area will

serve as the control for comparison.[12]

Part B: Initial Colorimetric Measurement

Calibrate the spectrophotometer according to the manufacturer's instructions.

Set the measurement conditions to CIE standard illuminant D65 and 10° standard observer,

with specular component excluded (SCE).

Measure the CIELAB (Lab*) color coordinates of the exposed portion of each test specimen

before weathering.[19] Take at least three measurements per specimen and average the

results to ensure accuracy.

Record these initial values as L₀, a₀, and b*₀.

Part C: Accelerated Weathering

Mount the prepared test specimens and a complete set of Blue Wool Standards (BWS 1-8)

onto sample holders in the xenon-arc weathering chamber.[17]

Program the chamber to the conditions specified in the relevant standard (e.g., ISO 105-B02,

Method 3).[10] A typical set of parameters is outlined in the table below.

Initiate the exposure cycle. The test duration depends on the expected lightfastness of the

pigment. The exposure is continued until a specified color change is observed in either the

sample or one of the Blue Wool references.[5]

Table of Standard Xenon-Arc Test Conditions (ISO 105-B02)
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Parameter Setting

Light Source Xenon Arc Lamp

Irradiance 42 W/m² (300-400 nm)

Black Standard Temperature 50°C - 63°C

Chamber Air Temperature 38°C

Relative Humidity 30-50%

Exposure Cycle Continuous Light

Part D: Lightfastness Assessment

The assessment can be performed instrumentally and visually.

1. Instrumental Assessment:

Periodically remove the test specimens from the chamber at predetermined intervals (e.g.,

100, 200, 400 hours).

Allow specimens to condition at room temperature in the dark for at least 24 hours.

Measure the Lab* coordinates of the exposed area (Lₜ, aₜ, b*ₜ).

Calculate the total color difference (ΔEab) between the initial measurement and the
measurement at time 't' using the CIE 1976 formula.[9][19] ΔEab = √[(Lₜ - L₀)² + (aₜ - a₀)² +
(bₜ - b₀)²]

The lightfastness can be rated by correlating the exposure time required to reach a specific

ΔE*ab value with the performance of the Blue Wool standards.

2. Visual Assessment (Blue Wool Scale Rating):

Place the exposed specimen and the set of exposed Blue Wool Standards in a light booth

under D65 illumination.

Remove the opaque masks from both the specimen and the Blue Wool standards.
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Compare the contrast (color change) between the exposed and unexposed portions of the

test specimen with the contrast shown on the Blue Wool standards.[11]

The lightfastness rating of the specimen is the number of the Blue Wool standard that

exhibits a similar degree of fading.[4][12] The Grey Scale for Assessing Change in Colour

can be used to aid this comparison and determine when a specific grade of fading has been

reached.[17] A rating of 1 indicates very poor lightfastness, while a rating of 8 indicates

excellent lightfastness.[21]

Data Presentation
Quantitative data should be meticulously recorded. The following tables provide a template for

data logging and summarization.

Table 1: Colorimetric Data Log for Pigment Red 146 (Masstone)

Exposure
(Hours)

L a b ΔEab

0 (Initial) L₀ a₀ b₀ 0.00

100 L₁₀₀ a₁₀₀ b₁₀₀ ΔE₁₀₀

200 L₂₀₀ a₂₀₀ b₂₀₀ ΔE₂₀₀

400 L₄₀₀ a₄₀₀ b₄₀₀ ΔE*₄₀₀

... ... ... ... ...

Table 2: Final Lightfastness Rating Summary
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Specimen
Visual Assessment (Blue
Wool Scale Rating)

Instrumental Assessment
(ΔE*ab after X hours)

P.R. 146 (Masstone) [e.g., 6] [e.g., 4.5 after 400h]

P.R. 146 (Tint 1:10) [e.g., 5] [e.g., 6.2 after 400h]

BWS 1 1 -

BWS 2 2 -

BWS 3 3 -

BWS 4 4 -

BWS 5 5 -

BWS 6 6 -

BWS 7 7 -

BWS 8 8 -

Visualizations
Experimental Workflow Diagram
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Phase 1: Preparation

Phase 2: Measurement & Exposure

Phase 3: Analysis & Reporting

Pigment Dispersion
(P.R. 146 in Vehicle)

Film Application
(Masstone & Tint)

Drying / Curing

Specimen Masking

Initial Color Measurement
(Spectrophotometer)

Record L₀, a₀, b₀

Accelerated Weathering
(Xenon-Arc Chamber)

Expose Sample & Blue Wool Standards

Periodic Color Measurement
Record Lₜ, aₜ, bₜ

 at intervals 

Visual Assessment
Compare to Blue Wool Scale

Instrumental Analysis
Calculate ΔE*ab

Final Lightfastness Rating
(BWS 1-8)

Click to download full resolution via product page

Caption: Workflow for lightfastness testing of Pigment Red 146.
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CIELAB Color Space Diagram

CIELAB Color Space (Lab*)

L* = 0
(Black)

a
(+ Red)

b
(+ Yellow)

L* = 100
(White)

 Lightness (L*)

a
(- Green)

 Red-Green (a*)

b
(- Blue)

 Yellow-Blue (b*)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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